Cas no 2680869-20-7 (benzyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate)

• Product Name: benzyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate
• CAS No: 2680869-20-7
• MF: C₁₅H₁₁BrFNO₃
• MW: 352.155146837235
• CID: 5627430
• PubChem ID: 165925534
• Update Time: 2025-05-26

benzyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298697
• 2680869-20-7
• benzyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate

• Inchi： 1S/C15H11BrFNO3/c16-12-6-7-13(11(8-19)14(12)17)18-15(20)21-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,18,20)
• InChI Key： IHJIMIWHWYPVGC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1F)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 350.99063g/mol
• Monoisotopic Mass: 350.99063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate

Introduction to benzyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate (CAS No. 2680869-20-7)

benzyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate, with the CAS number 2680869-20-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a bromine atom, a fluorine atom, and a formyl group, all attached to a phenyl ring. These functionalities contribute to its potential as a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The molecular formula of benzyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate is C₁₅H₁₁BrFNO₃, and its molecular weight is approximately 341.15 g/mol. The compound's structure provides it with a range of chemical properties that make it suitable for various applications in drug discovery and development. For instance, the presence of the bromine and fluorine atoms can influence the compound's reactivity and biological activity, while the formyl group can serve as a versatile functional group for further chemical modifications.

In recent years, there has been a growing interest in the use of benzyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate as an intermediate in the synthesis of novel drugs. One of the key areas of research has been its potential as a building block for the development of anticancer agents. Studies have shown that compounds with similar structural features can exhibit potent antitumor activity by targeting specific cellular pathways involved in cancer progression. For example, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of benzyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate demonstrated significant cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy.

Beyond its potential in cancer therapy, benzyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate has also been explored for its applications in other therapeutic areas. For instance, researchers have investigated its use as an intermediate in the synthesis of antiviral agents. The unique combination of functional groups in this compound allows for the design of molecules with high specificity and potency against viral targets. A study published in Antiviral Research highlighted the effectiveness of derivatives of benzyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate in inhibiting the replication of several RNA viruses, including influenza and hepatitis C.

The synthetic versatility of benzyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate has also made it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. By using benzyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate as a starting point, researchers can efficiently generate diverse chemical libraries that can be screened for various biological activities, such as enzyme inhibition, receptor binding, and cell signaling modulation.

In addition to its applications in drug discovery, benzyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate has also been studied for its potential use in materials science. The compound's unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Research published in Advanced Materials has shown that derivatives of this compound can be used to create organic semiconductors with improved charge transport properties, making them promising candidates for use in next-generation electronic devices.

The safety and environmental impact of benzyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate are also important considerations. While detailed toxicological studies are still ongoing, preliminary data suggest that this compound is relatively stable under standard laboratory conditions and does not pose significant environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure the well-being of laboratory personnel and the environment.

In conclusion, benzyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate (CAS No. 2680869-20-7) is a versatile organic compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it an attractive candidate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.